Cas no 71662-18-5 (Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester)

Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester structure
71662-18-5 structure
Product Name:Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester
CAS No:71662-18-5
MF:C16H30O2
MW:254.408205509186
CID:572245
PubChem ID:527284
Update Time:2025-04-19

Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,4-methyl-, 3,7-dimethyl-6-octen-1-yl ester
    • 3,7-dimethyloct-6-enyl 4-methylpentanoate
    • 3,7-dimethyloct-6-enyl 4-methylvalerate
    • 3,7-dimethyloct-6-en-1-yl 4-methylpentanoate
    • 71662-18-5
    • EINECS 275-783-7
    • NS00061718
    • GABKAFYIQCMTDH-UHFFFAOYSA-N
    • Pentanoic acid, 4-methyl-, 3,7-dimethyl-6-octenyl ester
    • DTXSID90992243
    • Citronellyl isohexanoate
    • Inchi: 1S/C16H30O2/c1-13(2)7-6-8-15(5)11-12-18-16(17)10-9-14(3)4/h7,14-15H,6,8-12H2,1-5H3
    • InChI Key: GABKAFYIQCMTDH-UHFFFAOYSA-N
    • SMILES: O(C(CCC(C)C)=O)CCC(C)CC/C=C(\C)/C

Computed Properties

  • Exact Mass: 254.2247
  • Monoisotopic Mass: 254.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.876
  • Boiling Point: 323.9°C at 760 mmHg
  • Flash Point: 92.3°C
  • Refractive Index: 1.448
  • PSA: 26.3

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